3-(2-Hydroxyethyl)-1,4-dimethyl-2-piperazinone

• Molecular Formula: C8H16N2O2
• Molecular Weight: 172.22 g/mol
• IUPAC Name: 3-(2-hydroxyethyl)-1,4-dimethylpiperazin-2-one
• InChI: InChI=1S/C8H16N2O2/c1-9-4-5-10(2)8(12)7(9)3-6-11/h7,11H,3-6H2,1-2H3
• InChI Key: UNQNJQLSQJMVFR-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(C(=O)C1CCO)C

Description

3-(2-Hydroxyethyl)-1,4-dimethyl-2-piperazinone is a useful research compound. Its molecular formula is C8H16N2O2 and its molecular weight is 172.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

The mixture of sym. dimethylethylenediamine (1 eq, 53 g), bromobutyrolactone (1 eq, 100 g) and triethylamine (1 eq, 120 ml) in 1000 mL of tetrahydrofuran was refluxed overnight. The crude precipitate was filtered and thoroughly washed with diethyl ether. The ether was evaporated and the residue was purified by elution through a silica gel column using 2% (v/v) methanol in chloroform to obtain the title compound. A small sample was converted into a picrate and crystallized from methanol to obtain the picrate salt of the title compound: mp 157°-159° C.; IR (KBr) 3220, 1650, 1565 and 1330 cm-1 ; UV max (MeOH) 353 nm (ε 18090); and NMR (DMSO-d6) δ 2.1 (m, 2H), 2.9 and 2.93 (singlets, 6H), 3.5 (m, 6H), 3.95 (m, 1H), and 8.55 (s, 2H).